Cas no 2138061-89-7 (4-ethyl-3-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine)

• Product Name: 4-ethyl-3-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine
• CAS No: 2138061-89-7
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6136683
• PubChem ID: 165491735
• Update Time: 2025-05-20

4-ethyl-3-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138061-89-7
• EN300-1157929
• 4-ethyl-3-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine

• Inchi： 1S/C11H20N4/c1-3-8-4-5-9(12)6-10(8)11-14-13-7-15(11)2/h7-10H,3-6,12H2,1-2H3
• InChI Key： RRBIWVPLOZXDDT-UHFFFAOYSA-N
• SMILES： NC1CCC(CC)C(C2=NN=CN2C)C1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-ethyl-3-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine

4-Ethyl-3-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine: A Comprehensive Overview

The compound 4-Ethyl-3-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine (CAS No. 2138061-89-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and material science. Recent advancements in synthetic methodologies have further enhanced our understanding of its synthesis, characterization, and functionalization.

The molecular structure of 4-Ethyl-3-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine is characterized by a cyclohexane ring substituted with an ethyl group at the 4-position and a 1,2,4-triazole moiety at the 3-position. The triazole ring, a heterocyclic structure containing nitrogen atoms, contributes significantly to the compound's reactivity and stability. The presence of the ethyl group introduces steric effects that influence the molecule's conformational flexibility and interaction with other molecules. Recent studies have highlighted the importance of such structural features in determining the compound's pharmacokinetic properties.

From a synthetic perspective, the preparation of 4-Ethylcyclohexanamine derivatives has been optimized through various routes. One prominent method involves the nucleophilic substitution of an appropriate alkyl halide with a cyclohexanamine derivative. The introduction of the triazole group typically requires a click chemistry approach, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is both efficient and selective. These methods have been refined in recent years to improve yield and purity, making them more amenable to large-scale production.

The compound's applications span multiple domains. In medicinal chemistry, cyclohexanamine derivatives are often explored for their potential as bioactive agents. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, its ability to act as a ligand in metal coordination complexes has opened avenues for its use in catalysis and materials science.

Recent research has also focused on the environmental impact of 4-Ethylcyclohexanamine derivatives. Studies conducted under simulated environmental conditions suggest that these compounds undergo slow degradation under UV light or microbial action. This information is crucial for assessing their long-term ecological effects and guiding their safe disposal.

In conclusion, 4-Ethylcyclohexanamine derivatives like CAS No. 2138061-89-7 represent a class of compounds with diverse applications and promising potential for future innovations. Continued research into their synthesis, properties, and applications will undoubtedly unlock new opportunities across various scientific disciplines.